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Compound Focus: tert-Buty-P4

CAS No.: 111324-04-0

Cat. No.: S1492343

P4-t-Bu in Organic Synthesis

P4-t-Bu is a powerful, metal-free organic superbase that has become a valuable catalyst in modern synthetic

chemistry, particularly for reactions requiring high basicity under mild conditions [1].

e Exceptional Basicity: With a pKa of 42.1 in acetonitrile, P4-t-Bu is about 18 orders of magnitude
more basic than common organic bases like DBU (pKa 24.3) [2].

e Advantages: Its high basicity, broad substrate compatibility, and operationally simple mild reaction
conditions make it an attractive "green" catalyst that avoids metal residues [1].

¢ Key Challenge: P4-t-Bu is an extremely hygroscopic solid that must be stored and handled under
strictly dry conditions, as it will absorb moisture which severely impacts its catalytic performance [1].

Application in Cyclization: Synthesis of Benzofurans

A key application of P4-t-Bu is catalyzing the intramolecular cyclization of ortho-alkynylphenyl ethers to
form substituted benzofurans [1] [2]. This reaction proceeds via a carbon-carbon (C-C) bond cyclization,

which is an alternative strategy to more common C—O bond formations [1].

The reaction proceeds under mild conditions without the need for metal catalysts [2]. The diagram below

illustrates the proposed catalytic cycle for this transformation.
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Properties and Handling of P4-t-Bu

For a successful reaction, proper handling of the catalyst is crucial. The table below summarizes key data.

Property | Parameter Details / Value

pKa (in MeCN) 42.1 (2]

Molecular Weight 633.732 g-mol~1 [2]

Common Commercial Form 0.8 to 1 M solution in hexane [2]

Catalyst Loading Varies by reaction; not specified for cyclization [1]
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Property | Parameter Details / Value

Key Handling Note Extremely hygroscopic; must be handled under dry conditions [1]

Information Gaps and Next Steps for Researchers

The search results I obtained are incomplete for creating a full experimental protocol. Key missing
information includes:
o Detailed experimental procedure for the benzofuran synthesis (exact quantities, step-by-step
setup).
e Specific reaction conditions for the cyclization (temperature, time, concentration).

e Work-up and purification methods for the final product.
¢ Isolated yield data for the reaction.

To proceed with your research, I suggest you:

e Consult specialized databases like Reaxys or SciFinder Navigator to find full-text articles with
complete experimental sections for your specific reaction of interest.
¢ Review the foundational literature cited in the available articles, particularly the 2009 work by the

Kanazawa group [1], by accessing the original paper.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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